Cas no 69022-52-2 (2,5-Dimethyl-3-nitrobenzaldehyde)

2,5-Dimethyl-3-nitrobenzaldehyde Properties

Names and Identifiers

• 2,5-Dimethyl-3-nitrobenzaldehyde
• Benzaldehyde,2,5-dimethyl-3-nitro-
• 2,5-Dimethyl-3-nitro-benzaldehyd
• 2,5-dimethyl-3-nitro-benzaldehyde
• AG-G-68147
• AK141753
• CTK5C8911
• dimethyl-2,5 nitro-3 benzaldehyde
• SNIIADHYLUSXJJ-UHFFFAOYSA-N
• DTXSID20510999
• SCHEMBL7103655
• Benzaldehyde, 2,5-dimethyl-3-nitro-
• 69022-52-2
• +Expand

• InChIKey： SNIIADHYLUSXJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO3/c1-6-3-8(5-11)7(2)9(4-6)10(12)13/h3-5H,1-2H3
• SMILES： CC1=CC(=C(C)C(=C1)[N+](=O)[O-])C=O

Computed Properties

• Exact Mass: 179.05827
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.058243149g/mol
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21